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Compound of Interest

Compound Name: 2-(3-Bromophenyl)morpholine
CAS No.: 1018612-02-6
Cat. No.: B1517816
Get Quote
. J

Executive Summary & Core Directive

2-(3-Bromophenyl)morpholine (CAS: 1018612-02-6) is a halogenated organic amine
commonly used as a scaffold in medicinal chemistry.[1] Its disposal requires strict adherence to
Halogenated Organic Waste protocols.[2]

The Golden Rule: Never dispose of this compound down the drain or in general "Organic
Waste" containers. The presence of the bromine atom mandates high-temperature incineration
(>1100°C) with flue gas scrubbing to prevent the formation of toxic brominated dioxins and
furans.

Chemical Identity & Hazard Assessment

Before initiating disposal, verify the material identity and understand the specific hazards that
dictate the waste stream.[3][4]
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Property Data Operational Implication

Use for waste manifesting and

CAS Number 1018612-02-6 ) )
inventory tracking.[1]
Heavy atom count confirms
Formula / MW C10H12BrNO / 242.11 g/mol
"Halogenated" status.[1][5]
Secondary Amine, Aryl Corrosive (Base) and

Functional Groups )
Bromide Halogenated.[1][3]

) o ) ) Requires leak-proof secondary
Physical State Liquid or Low-Melting Solid )
containment.[1]

Danger; Skin Corr.[1][6][7][8]
GHS Classification 1B (H314), Acute Tox.[3][6][7]
(H302)

Handle with full PPE (Nitrile
gloves, goggles, lab coat).[3]

The "Why" Behind the Protocol

o Halogen Content: Standard organic solvents (acetone, ethanol) are often burned as fuel in
cement kilns. Halogenated compounds (like this one) cannot be disposed of this way
because they generate corrosive acid gases (HBr) and persistent organic pollutants (POPS)
upon combustion. They require specialized hazardous waste incinerators.

» Amine Basicity: As a morpholine derivative, this compound is basic. Mixing it with acid waste
streams can cause rapid exothermic neutralization, potentially pressurizing waste containers
and causing ruptures.[3]

Step-by-Step Disposal Workflow
Phase 1: Segregation (The Critical Step)

You must segregate this chemical into the Halogenated Organic waste stream.

o Correct Stream: Halogenated Waste (often designated by green labels or specific carboys in
academic/pharma settings).[2]

 Incorrect Stream: Non-Halogenated Solvents, Aqueous Acid Waste, Biohazard Waste.[3]
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Phase 2: Containerization & Neutralization

o Container Material: High-Density Polyethylene (HDPE) or Glass. Avoid aluminum containers,
as amines can be corrosive to aluminum alloys.[3]

e State:

o If Pure Reagent: Dissolve in a minimal amount of compatible halogenated solvent (e.g.,
Dichloromethane) if liquid waste disposal is preferred by your facility, or dispose of the
solid container directly if allowed.[3]

o If Reaction Mixture: Ensure the pH is not extremely acidic before adding to the bulk
halogenated solvent drum to prevent heat generation.

Phase 3: Labeling

Attach a hazardous waste tag immediately upon the first addition of waste.[9] The label must
include:

o Full Chemical Name: "2-(3-Bromophenyl)morpholine" (No abbreviations).
e Hazard Checkboxes: [x] Toxic, [X] Corrosive, [x] Halogenated.[3]

» Composition: If mixed with solvents, list percentages (e.g., "5% 2-(3-
Bromophenyl)morpholine, 95% Dichloromethane”).

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for disposing of 2-(3-
Bromophenyl)morpholine, ensuring it reaches the correct incineration facility.
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Waste Generation:
2-(3-Bromophenyl)morpholine

Is the waste Pure Solid/Liquid
or in Solution?

Reaction Mixture
(Dissolved)

Pure Substance
(Expired/Unused)

Check pH Compatibility:
Is it mixed with strong acids?

Neutralize carefully

to pH 6-9 No (Neutral/Basic)

SEGREGATION POINT:
Select 'Halogenated Organic' Stream

Containerize:
HDPE or Glass Bottle
(No Aluminum)

'

Labeling:
Mark as 'Halogenated',
‘Corrosive', 'Toxic'

;

Final Disposal:
High-Temp Incineration

(>1100°C w/ Scrubbing)

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of halogenated amine waste.
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Regulatory Compliance & Waste Codes

Proper classification ensures compliance with local and federal regulations (RCRA in the US,
CLP in EU).[3]

Regulatory Body Classification /| Code Reasoning

) If pH > 12.5 (possible for neat
US EPA (RCRA) D002 (Corrosive) ines).[1]
amines).

If disposed of in flammable

US EPA (RCRA) D001 (Ignitable)

solvents.[1]

Only if mixed with listed
US EPA (RCRA) F-List (FO01/F002) halogenated solvents (e.g.,

DCM).[1][3]

o Based on acute toxicity profile.
EU CLP HP 6 (Acute Toxicity) o
) Based on skin corrosion

EU CLP HP 8 (Corrosive)

hazards.[1]

Note on Controlled Substances: While 2-(3-Bromophenyl)morpholine is a structural analog to
Phenmetrazine (Schedule 1), it is generally treated as a research chemical.[1][3] However, if
your facility protocols flag structural analogs of controlled substances, you may require
witnessed destruction (two-person verification) during the disposal handoff.[1][3]

Emergency Procedures (Accidental Release)

In the event of a spill during the disposal process:
o Evacuate & Ventilate: The compound is corrosive and volatile. Clear the immediate area.[10]

o PPE: Don a full-face respirator with organic vapor/amine cartridges, nitrile gloves (double
gloved), and a chemically resistant apron.[3]

o Containment: Use a non-combustible absorbent (vermiculite or sand). Do not use paper
towels, as amines can react with cellulose or create flammable wicks.[3]
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o Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris from Spill: 2-(3-
Bromophenyl)morpholine” and process as Halogenated Hazardous Waste.

References

« National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 24867623, 2-(3-Bromophenyl)morpholine. Retrieved from [Link][1]

¢ US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

¢ University of lllinois Urbana-Champaign (DRS).Halogenated Organic Liquids - Standard
Operating Procedure. Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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